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Compound of Interest

3-(2-Hydroxyethyl)-2-
Compound Name:
oxazolidinone

Cat. No.: B1293664

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-(2-Hydroxyethyl)-2-oxazolidinone (CAS RN: 3356-88-5). Given
its classification for causing serious eye irritation, adherence to these guidelines is critical to
ensure personal safety and proper laboratory conduct.

Personal Protective Equipment (PPE)

The primary hazards associated with 3-(2-Hydroxyethyl)-2-oxazolidinone are serious eye
irritation and potential skin irritation.[1][2] Therefore, a comprehensive PPE strategy is the first
line of defense against exposure.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A face shield

should be worn in situations
with a high risk of splashing.

To protect against splashes
that could cause serious eye
damage.[1][2]

Skin Protection

- Gloves: Chemically resistant
gloves (e.g., nitrile, neoprene,
or butyl rubber) are required.
Inspect gloves for any signs of
degradation or perforation
before and during use.
Dispose of contaminated
gloves immediately after use. -
Lab Coat: A standard
laboratory coat must be worn
and buttoned to prevent skin

contact.

To prevent skin contact which
may cause irritation. The
choice of glove material should
be based on the specific
laboratory task and potential

for exposure.

Respiratory Protection

Under normal laboratory
conditions with adequate
ventilation, respiratory
protection is not typically
required. If there is a potential
for aerosol generation or if
handling large quantities in a
poorly ventilated area, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

To prevent inhalation of
potentially harmful aerosols or

vapors.

Operational and Disposal Plans

Strict adherence to the following operational and disposal procedures is crucial for the safe

handling and management of 3-(2-Hydroxyethyl)-2-oxazolidinone.
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Safe Handling and Storage Workflow

The following diagram outlines the procedural flow for the safe handling and storage of 3-(2-
Hydroxyethyl)-2-oxazolidinone.
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Caption: Workflow for Safe Handling and Storage.
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Step-by-Step Handling Procedures:

Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of
damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible
materials. The storage class is 11 for combustible solids.[1][2]

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the
table above.

Handling Environment: All handling of 3-(2-Hydroxyethyl)-2-oxazolidinone should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize inhalation exposure.

Avoiding Contamination: Avoid direct contact with skin, eyes, and clothing. Prevent the
formation of dust and aerosols.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

Work Area Decontamination: Clean the work area thoroughly after each use to remove any
residual contamination.

Disposal Plan

Proper disposal of 3-(2-Hydroxyethyl)-2-oxazolidinone and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.
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Caption: Disposal Plan for 3-(2-Hydroxyethyl)-2-oxazolidinone.

Step-by-Step Disposal Procedures:

e Waste Chemical: Collect any unused or waste 3-(2-Hydroxyethyl)-2-oxazolidinone in a
clearly labeled, sealed, and compatible container designated for solid chemical waste.

o Contaminated Materials: Any materials, such as gloves or wipes, that are contaminated with
the chemical should also be collected in a designated hazardous waste container.

o Empty Containers:
o Thoroughly empty the container of all contents.

o Triple rinse the container with a suitable solvent (e.g., water or an appropriate organic
solvent).

o Collect the first rinse solution as hazardous liquid waste in a separate, clearly labeled, and
sealed container.
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o Subsequent rinsates may be disposed of down the drain with copious amounts of water,
depending on local regulations.

o After thorough rinsing and drying, the empty container can typically be disposed of as non-
hazardous waste. Deface the label before disposal.

» Final Disposal: All collected hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor, in accordance with all local, state, and federal regulations.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.

Immediately flush the affected area with plenty
) of water for at least 15 minutes.[3] Remove
Skin Contact ] ) o
contaminated clothing and shoes.[3] If irritation

persists, seek medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation
stopped, give artificial respiration. Seek medical
attention if symptoms persist.[4]
Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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In all cases of exposure, it is crucial to seek professional medical advice and provide the Safety
Data Sheet (SDS) for 3-(2-Hydroxyethyl)-2-oxazolidinone to the responding medical
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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